Cas no 83847-25-0 (2-Propenoic acid, 4-[[(4-cyanophenyl)methylene]amino]phenyl ester)

• Product name: 2-Propenoic acid, 4-[[(4-cyanophenyl)methylene]amino]phenyl ester
• CAS No: 83847-25-0
• MF: C₁₇H₁₂N₂O₂
• MW: 276.289
• CID: 4207964
• PubChem ID: 86024676

2-Propenoic acid, 4-[[(4-cyanophenyl)methylene]amino]phenyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 4-[[(4-cyanophenyl)methylene]amino]phenyl ester
• 83847-25-0
• 4-[[(4-Cyanophenyl)methylene]amino]phenyl 2-propenoate
• DTXSID201208750

• Inchi： InChI=1S/C17H12N2O2/c1-2-17(20)21-16-9-7-15(8-10-16)19-12-14-5-3-13(11-18)4-6-14/h2-10,12H,1H2
• InChI Key： KJSNVGRNVICUSR-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 276.089877630Da
• Monoisotopic Mass: 276.089877630Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.5Ų
• XLogP3: 3.3